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Introduction

In complex, long-running scientific workflows, particularly in computationally intensive fields like
drug development, the ability to handle failures gracefully is paramount. The Pegasus
Workflow Management System provides a suite of robust fault tolerance mechanisms designed
to ensure that workflows can recover from transient and permanent failures, thereby saving
valuable time and computational resources. These mechanisms are critical for maintaining data
integrity and ensuring the reproducibility of scientific results.

This document provides detailed application notes and protocols for implementing and
evaluating key fault tolerance features within Pegasus. It is intended for researchers,
scientists, and drug development professionals who utilize Pegasus to orchestrate their
computational pipelines.

Core Fault Tolerance Mechanisms in Pegasus

Pegasus employs a multi-layered approach to fault tolerance, addressing potential failures at
different stages of workflow execution. The primary mechanisms include:

« Job Retries: Automatically re-submitting jobs that fail due to transient errors.[1][2][3]
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o Rescue DAGs (Workflow Checkpointing): Saving the state of a workflow upon failure,
allowing it to be resumed from the point of failure.[1][2][4]

o Data Integrity Checking: Verifying the integrity of data products throughout the workflow to
prevent corruption.[5][6][7]

e Monitoring and Debugging: Tools to monitor workflow progress and diagnose failures.[3][9]
[10]

These features collectively contribute to the reliability and robustness of scientific workflows,
minimizing manual intervention and maximizing computational throughput.

Quantitative Data Summary

The following tables summarize quantitative data related to the performance of Pegasus fault
tolerance mechanisms. This data is derived from simulation studies and real-world application
benchmarks.

Table 1: Simulated Performance of Fault-Tolerant Clustering

This table presents simulation results for a Montage astronomy workflow, demonstrating the
impact of different fault-tolerant clustering strategies on workflow makespan (total execution
time) under a fixed task failure rate.

. Average Workflow L
Clustering Strategy Standard Deviation
Makespan (seconds)

Dynamic Clustering (DC) 2450 120
Selective Reclustering (SR) 2300 110
Dynamic Reclustering (DR) 2250 105

Data derived from a simulation-based evaluation of fault-tolerant clustering methods in
Pegasus.[11]

Table 2: Overhead of Integrity Checking in Real-World Workflows
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This table shows the computational overhead of enabling integrity checking in two different
real-world scientific workflows.

Checksum
Number of Total Wall Time Verification Overhead
Workflow )
Jobs (CPU hours) Time (CPU Percentage
hours)
OSG-KINC 50,606 61,800 42 0.068%
Dark Energy
131 15 0.0009 0.062%

Survey

These results demonstrate that the overhead of ensuring data integrity is minimal in practice.[7]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for implementing and
evaluating fault tolerance mechanisms in your Pegasus workflows.

Protocol 1: Configuring and Evaluating Automatic Job
Retries

Objective: To configure a Pegasus workflow to automatically retry failed jobs and to evaluate
the effectiveness of this mechanism.

Materials:

o A Pegasus workflow definition (DAX file).

o Access to a compute cluster where Pegasus is installed.

o A script or method to induce transient failures in a workflow task.
Methodology:

e Define Job Retry Count:
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o In your Pegasus properties file (e.g., pegasus.properties), specify the number of times a
job should be retried upon failure. This is typically done by setting the dagman.retry

property.

o This configuration instructs the underlying DAGMan engine to re-submit a failed job up to
three times.[1]

¢ Induce a Transient Failure:

o For testing purposes, introduce a transient error in one of your workflow's executable
scripts. For example, have the script exit with a non-zero status code based on a random
condition or an external trigger file.

e Plan and Execute the Workflow:

o Plan the workflow using pegasus-plan.

o Execute the workflow using pegasus-run.
e Monitor Workflow Execution:

o Use pegasus-status to monitor the progress of the workflow. You will observe the failed
job being re-submitted.

o After the workflow completes, use pegasus-analyzer to inspect the workflow's execution
logs. The analyzer will report the number of retries for the failed job.[8][9]

e Analyze the Results:

o Examine the output of pegasus-analyzer to confirm that the job was retried the configured
number of times and eventually succeeded.

o Use pegasus-statistics to gather detailed performance metrics, including the cumulative
wall time of the workflow, which will reflect the time taken for the retries.[3][12]

Protocol 2: Utilizing Rescue DAGs for Workflow
Recovery
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Objective: To demonstrate the use of Rescue DAGs to recover a failed workflow from the point
of failure.

Materials:

o A multi-stage Pegasus workflow definition (DAX file).

o A method to induce a non-recoverable failure in a mid-workflow task.

Methodology:

Induce a Persistent Failure:

o Modify an executable in your workflow to consistently fail (e.g., by exiting with a non-zero
status code unconditionally).

Execute the Workflow:

o Plan and run the workflow as you normally would. The workflow will execute until it
reaches the failing job and then halt.

Identify the Failure:

o Use pegasus-status and pegasus-analyzer to identify the failed job and the reason for
failure.

Generate and Submit the Rescue DAG:

o Upon failure, Pegasus automatically generates a "rescue DAG" in the workflow's submit
directory.[4] This DAG contains only the portions of the workflow that did not complete
successfully.

o Correct the issue that caused the failure (e.g., fix the failing script).

o Re-submit the workflow using the same pegasus-run command. Pegasus will detect the
rescue DAG and resume the execution from where it left off.

» Verify Recovery:
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o Monitor the resumed workflow to ensure it completes successfully.

o Use pegasus-statistics to analyze the total workflow runtime, which will be the sum of the
initial run and the resumed run. The cumulative workflow runtime reported by pegasus-
statistics will include the time from both executions.[13]

Protocol 3: Ensuring Data Integrity with Checksumming

Objective: To configure and verify the use of checksums to ensure the integrity of data products
within a workflow.

Materials:
» A Pegasus workflow with input files.
e Areplica catalog file.

Methodology:

Enable Integrity Checking:

o In your pegasus.properties file, enable integrity checking. The full setting enables
checksumming for all data transfers.[14]

Provide Input File Checksums (Optional but Recommended):

o In your replica catalog, you can provide the checksums for your raw input files. Pegasus
will use these to verify the integrity of the input data before a job starts.[5]

Plan and Execute the Workflow:

o Run pegasus-plan and pegasus-run. Pegasus will automatically generate and track
checksums for all intermediate and output files.[6]

Simulate Data Corruption:

o To test the mechanism, manually corrupt an intermediate file in the workflow's execution
directory while the workflow is running (this may require pausing the workflow or being
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quick).
e Monitor and Analyze:
o The job that uses the corrupted file as input will fail its integrity check.
o pegasus-analyzer will report an integrity error for the failed job.
o The workflow will attempt to retry the job, which may involve re-transferring the file.

Visualizing Fault Tolerance Workflows

The following diagrams, generated using the Graphviz DOT language, illustrate key fault
tolerance concepts in Pegasus.

Workflow Start Job A Job B (Fails) Transient Error @ Ret Retry 2 (Succeeds) Success Job C Workflow End

Click to download full resolution via product page

Caption: Automatic job retry mechanism in Pegasus.
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Caption: Workflow recovery using a Rescue DAG.
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Caption: Data integrity checking workflow in Pegasus.
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Conclusion

The fault tolerance capabilities of Pegasus are essential for the successful execution of
complex scientific workflows. By implementing job retries, utilizing rescue DAGs, and ensuring
data integrity, researchers can significantly improve the reliability and efficiency of their
computational experiments. The protocols and information provided in this document serve as
a guide for leveraging these powerful features to their full potential. For more advanced
scenarios and detailed configuration options, users are encouraged to consult the official
Pegasus documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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